Cas no 7324-55-2 (5,5-Dimethylcyclohexa-1,3-diene-1,3-diol)

• Product Name: 5,5-Dimethylcyclohexa-1,3-diene-1,3-diol
• CAS No: 7324-55-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 581527
• PubChem ID: 220834
• Update Time: 2025-04-19

5,5-Dimethylcyclohexa-1,3-diene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylcyclohexa-1,3-diene-1,3-diol
• 1,3-Cyclohexadiene-1,3-diol,5,5-dimethyl-
• AC1L59EA
• AC1Q59DF
• AG-K-83353
• AR-1G5987
• CTK5D7661
• NSC4254
• NSC-4254
• DTXSID40277794
• 7324-55-2

• Inchi： 1S/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3-4,9-10H,5H2,1-2H3
• InChI Key： MFQILVWIKSHMTR-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C)(C)C1)O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 263.6°Cat760mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.561
• PSA: 40.46